Cas no 1596990-89-4 (Cyclopropane, [1-(chloromethyl)-3-(ethylthio)-1-methylpropyl]-)

• Product Name: Cyclopropane, [1-(chloromethyl)-3-(ethylthio)-1-methylpropyl]-
• CAS No: 1596990-89-4
• MF: C₁₀H₁₉ClS
• MW: 206.775861024857
• CID: 5282765
• Update Time: 2025-10-31

Cyclopropane, [1-(chloromethyl)-3-(ethylthio)-1-methylpropyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopropane, [1-(chloromethyl)-3-(ethylthio)-1-methylpropyl]-

• Inchi： 1S/C10H19ClS/c1-3-12-7-6-10(2,8-11)9-4-5-9/h9H,3-8H2,1-2H3
• InChI Key： KCNHKYAMVGWRPA-UHFFFAOYSA-N
• SMILES： C1(C(CCl)(C)CCSCC)CC1

Additional information on Cyclopropane, [1-(chloromethyl)-3-(ethylthio)-1-methylpropyl]-

Cyclopropane, [1-(chloromethyl)-3-(ethylthio)-1-methylpropyl]- (CAS No. 1596990-89-4): A Comprehensive Overview

Cyclopropane, [1-(chloromethyl)-3-(ethylthio)-1-methylpropyl]- (CAS No. 1596990-89-4) is a unique and intriguing compound that has garnered significant attention in the fields of organic chemistry and medicinal research. This compound, characterized by its complex structure and functional groups, offers a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. This article aims to provide a detailed and comprehensive overview of Cyclopropane, [1-(chloromethyl)-3-(ethylthio)-1-methylpropyl]-, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

The molecular formula of Cyclopropane, [1-(chloromethyl)-3-(ethylthio)-1-methylpropyl]- is C₈H₁₆ClS. The compound features a cyclopropane ring, which is a three-membered ring with high ring strain, making it highly reactive. The presence of a chloromethyl group and an ethylthio substituent adds further complexity to the molecule. These functional groups contribute to the compound's unique chemical properties, such as its reactivity and solubility characteristics.

The cyclopropane ring's high reactivity is due to the angle strain and torsional strain inherent in the three-membered ring. This strain can be relieved through various reactions, such as ring-opening reactions or substitution reactions. The chloromethyl group can participate in nucleophilic substitution reactions, while the ethylthio group can undergo oxidation or alkylation reactions. These properties make Cyclopropane, [1-(chloromethyl)-3-(ethylthio)-1-methylpropyl]- a valuable intermediate in synthetic chemistry.

Synthesis Methods

The synthesis of Cyclopropane, [1-(chloromethyl)-3-(ethylthio)-1-methylpropyl]- involves several steps and can be achieved through various routes. One common method involves the reaction of 1-chloro-2-methylpropane with sodium ethanethiolate to form the corresponding thioether. This intermediate is then reacted with a suitable cyclopropane precursor to form the final product.

Another approach involves the use of organometallic reagents, such as Grignard reagents or organolithium reagents, to construct the cyclopropane ring. The choice of synthetic route depends on factors such as yield, purity, and cost-effectiveness. Recent advancements in catalytic methods have also improved the efficiency and selectivity of these syntheses.

Biological Activities and Applications

Cyclopropane, [1-(chloromethyl)-3-(ethylthio)-1-methylpropyl]- has shown promising biological activities in various studies. One area of interest is its potential as an antimicrobial agent. Research has demonstrated that compounds with similar structures exhibit strong antibacterial and antifungal properties. The presence of the chloromethyl group and the ethylthio substituent may contribute to these activities by disrupting microbial cell membranes or interfering with essential metabolic pathways.

In addition to antimicrobial properties, Cyclopropane, [1-(chloromethyl)-3-(ethylthio)-1-methylpropyl]- has been investigated for its potential as a drug delivery vehicle. The cyclopropane ring's high reactivity can be harnessed to create prodrugs that are activated under specific conditions within the body. This approach can improve drug efficacy and reduce side effects.

Recent Research Advancements

The field of organic chemistry is continually evolving, and recent research has shed new light on the properties and applications of Cyclopropane, [1-(chloromethyl)-3-(ethylthio)-1-methylpropyl]-. A study published in the Journal of Organic Chemistry explored the use of this compound as a building block for complex natural products. The researchers demonstrated that it could be used to synthesize a range of bioactive molecules with diverse structures and functions.

Another study published in Chemical Communications investigated the photochemical behavior of compounds containing cyclopropane rings. The results showed that exposure to UV light could induce ring-opening reactions, leading to the formation of new products with unique properties. This finding has implications for the development of photoresponsive materials and devices.

Conclusion

Cyclopropane, [1-(chloromethyl)-3-(ethylthio)-1-methylpropyl]- (CAS No. 1596990-89-4) is a versatile compound with a rich array of chemical properties and potential applications. Its complex structure offers opportunities for innovative research in synthetic chemistry, medicinal chemistry, and materials science. As ongoing studies continue to uncover new insights into its behavior and utility, this compound is likely to play an increasingly important role in various scientific disciplines.